Cas no 898466-07-4 (N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-(4-chlorophenyl)ethanediamide)

• Product Name: N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-(4-chlorophenyl)ethanediamide
• CAS No: 898466-07-4
• MF: C₁₉H₁₈ClN₃O₃
• MW: 371.817523479462
• CID: 5484598
• Update Time: 2025-05-20

N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-(4-chlorophenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(1-acetyl-3,4-dihydro-2H-quinolin-7-yl)-N-(4-chlorophenyl)oxamide
• N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-(4-chlorophenyl)ethanediamide

• Inchi： 1S/C19H18ClN3O3/c1-12(24)23-10-2-3-13-4-7-16(11-17(13)23)22-19(26)18(25)21-15-8-5-14(20)6-9-15/h4-9,11H,2-3,10H2,1H3,(H,21,25)(H,22,26)
• InChI Key： VANOQWZPGFWRQF-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Cl)C=C1)(=O)C(NC1=CC2=C(C=C1)CCCN2C(C)=O)=O

Additional information on N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-(4-chlorophenyl)ethanediamide

N-(1-Acetyl-1,2,3,4-Tetrahydroquinolin-7-Yl)-N'-(4-Chlorophenyl)Ethanedi amide: A Comprehensive Overview

The compound with CAS No 898466-07-4, known as N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-(4-chlorophenyl)ethanediamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of ethanediamides, which are widely studied for their potential applications in drug development and material science.

N-(1-Acetyl-1,2,3,4-Tetrahydroquinolin-7-Yl) is a key structural component of this molecule, contributing to its unique properties. The tetrahydroquinoline ring system is a bicyclic structure that is commonly found in natural products and has been extensively explored in synthetic chemistry for its versatility. The acetyl group attached to the tetrahydroquinoline ring enhances the compound's stability and bioavailability.

N'-(4-Chlorophenyl) is another critical moiety in this compound. The chloro-substituted phenyl group introduces electronic and steric effects that can significantly influence the molecule's reactivity and pharmacokinetic properties. Recent studies have shown that such substitutions can enhance the compound's ability to interact with biological targets, making it a promising candidate for therapeutic applications.

Ethanedi amide linkages are central to this compound's structure and play a crucial role in its functionality. These linkages are known for their ability to form hydrogen bonds, which are essential for molecular recognition and binding in biological systems. The presence of two amide groups in this molecule suggests potential applications in peptide synthesis and as a building block for more complex molecules.

Recent advancements in computational chemistry have allowed researchers to model the molecular interactions of N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-(4-chlorophenyl)ethanediamide with various biological targets. These studies have revealed that the compound exhibits strong binding affinities towards certain enzymes and receptors, indicating its potential as a lead compound in drug discovery.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitutions and condensation reactions. The use of mild reaction conditions ensures high yields and maintains the integrity of the sensitive functional groups present in the molecule.

From an environmental perspective, understanding the degradation pathways of N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-(4-chlorophenyl)ethanediamide is crucial for assessing its ecological impact. Studies have shown that under aerobic conditions, the compound undergoes hydrolysis to form less complex products that are readily biodegradable.

The application of this compound extends beyond pharmaceuticals; it has also been explored as a precursor in the synthesis of advanced materials such as polymers and nanoparticles. Its ability to form self-assembled structures makes it a valuable tool in nanotechnology research.

In conclusion,N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-Yl)-N'-(4-Chlorophenyl)Ethanedi amide represents a versatile molecule with immense potential across multiple disciplines. Continued research into its properties will undoubtedly unlock new avenues for its utilization in both academic and industrial settings.